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Introduction

Fluorescein (FAM)-labeled peptides are powerful tools for investigating cellular processes using
flow cytometry. The covalent attachment of the FAM fluorophore, which excites at
approximately 495 nm and emits at 517 nm, allows for the sensitive detection and
guantification of peptide interactions with and within cells.[1] This document provides detailed
application notes and protocols for the use of FAM-labeled peptides in three key research
areas: cellular uptake of cell-penetrating peptides, apoptosis detection, and receptor-ligand
binding assays.

Application 1: Cellular Uptake of Cell-Penetrating
Peptides (CPPs)

Cell-penetrating peptides (CPPs) are short peptides that can traverse cellular membranes and
deliver various molecular cargoes into cells.[2][3] FAM-labeled CPPs are widely used to
quantify their internalization efficiency.[2][3]

Experimental Workflow: Cellular Uptake Assay
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Cell & Peptide Preparation

Seed and culture cells Prepare stock solution
to desired confluency of FAM-labeled CPP

Incubation

Incubate cells with

FAM-labeled CPP at 37°C

Washing & Detachment )

Y
Wash with heparin-containing j
e

buffer to remove surface-bound peptid

G"rypsinize cells to detach

(Wash with PB S)

Flow Cytometry Analysis

Acquire and analyze cells

on a flow cytometer
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Binding Scenario

Unlabeled Inhibitor Competes for Binding
Binds
FAM-labeled Peptide

Assay Outcomes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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